Cas no 114012-79-2 (1-amino-3-(2-hydroxyethoxy)propan-2-ol)

• Product Name: 1-amino-3-(2-hydroxyethoxy)propan-2-ol
• CAS No: 114012-79-2
• MF: C₅H₁₃NO₃
• MW: 135.161621809006
• CID: 2612138
• PubChem ID: 43823344
• Update Time: 2025-04-21

1-amino-3-(2-hydroxyethoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-hydroxyethoxy)propan-2-ol
• DTXSID60656502
• AKOS000221196
• 1-Amino-3-(2-hydroxyethoxy)-2-propanol
• SY388161
• 114012-79-2
• SCHEMBL2441539

• Inchi： 1S/C5H13NO3/c6-3-5(8)4-9-2-1-7/h5,7-8H,1-4,6H2
• InChI Key： IGFTXFPTQKCLTN-UHFFFAOYSA-N
• SMILES： O(CCO)CC(CN)O

Computed Properties

• Exact Mass: 135.09
• Monoisotopic Mass: 135.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 60.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2
• XLogP3: -2.2